isopropyl {1-[(4-tert-butylphenoxy)acetyl]-3-oxo-2-piperazinyl}acetate

• IUPAC Name: propan-2-yl 2-[1-[2-(4-tert-butylphenoxy)acetyl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C21H30N2O5/c1-14(2)28-19(25)12-17-20(26)22-10-11-23(17)18(24)13-27-16-8-6-15(7-9-16)21(3,4)5/h6-9,14,17H,10-13H2,1-5H3,(H,22,26)
• InChI Key: BJUVBTDRKWDHBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CC1C(=O)NCCN1C(=O)COC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C21H30N2O5
• Molecular Weight: 390.5 g/mol
• Solubility: 49.4 [ug/mL] (The mean of the results at pH 7.4)

Description

Isopropyl {1-[(4-tert-butylphenoxy)acetyl]-3-oxo-2-piperazinyl}acetate is a useful research compound. Its molecular formula is C21H30N2O5 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 390.21547206 g/mol and the complexity rating of the compound is 562. The solubility of this chemical has been described as 49.4 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

FTIR Spectroscopic Study of the OH-Induced Oxidation of Acetates

This study investigates the OH-induced oxidation mechanisms of isopropyl, isobutyl, and tert-butyl acetates using FTIR spectrometry. The research identifies main oxidation products and provides insight into the oxidative behavior of similar ester compounds, which could be relevant for understanding the stability and reactivity of isopropyl {1-[(4-tert-butylphenoxy)acetyl]-3-oxo-2-piperazinyl}acetate (Picquet-Varrault et al., 2002).

Radical Reactivity of Bisphenol Antioxidants

This research focuses on the radical reactivity of bisphenol antioxidants, including 4,4′-isopropylidene-bisphenol and its derivatives. The findings on how alkyl groups affect radical reactivity could be pertinent to the antioxidant properties and stability of structurally related compounds (Simonyi et al., 2007).

Synthesis and Pharmacological Evaluation of Novel Piperazine Derivatives

A novel series of piperazine derivatives were synthesized and evaluated for antidepressant and antianxiety activities. The structural design and biological activity evaluation methods could be relevant for the development of pharmaceutical applications of similar compounds (Kumar et al., 2017).

tert-Butyl Esters as Potential Reversible Chain Transfer Agents

This research demonstrates the use of tert-butyl esters in cationic copolymerization processes, suggesting potential applications of similar esters in polymer science (Hotta et al., 2020).

Photodegradation of Diafenthiuron

A study on the photodegradation of diafenthiuron, a compound with tert-butyl and isopropyl groups, sheds light on the environmental fate and stability of related chemicals under sunlight exposure (Keum et al., 2002).